2-(1-Piperazinyl)propanenitrile

• Molecular Formula: C7H13N3
• Molecular Weight: 139.2 g/mol
• IUPAC Name: 2-piperazin-1-ylpropanenitrile
• InChI: InChI=1S/C7H13N3/c1-7(6-8)10-4-2-9-3-5-10/h7,9H,2-5H2,1H3
• InChI Key: FJCXXLZGBXLQNN-UHFFFAOYSA-N
• SMILES: CC(C#N)N1CCNCC1

Description

2-(1-Piperazinyl)propanenitrile, also known as PPN, is a chemical compound that has been widely researched for its potential applications in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives and has a molecular formula of C8H14N2.

Mechanism of Action

The exact mechanism of action of 2-(1-Piperazinyl)propanenitrile is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters in the brain. 2-(1-Piperazinyl)propanenitrile has been shown to bind to the dopamine D2 receptor and the serotonin 5-HT1A receptor, which may contribute to its antipsychotic and antidepressant effects.
Biochemical and Physiological Effects:
2-(1-Piperazinyl)propanenitrile has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. 2-(1-Piperazinyl)propanenitrile has also been shown to inhibit the activity of certain enzymes, such as monoamine oxidase and phosphodiesterase, which may contribute to its analgesic and antitumor effects.

Advantages and Limitations for Lab Experiments

2-(1-Piperazinyl)propanenitrile has several advantages as a research tool. It is relatively easy to synthesize and has a high yield. 2-(1-Piperazinyl)propanenitrile is also stable under normal laboratory conditions. However, there are some limitations to using 2-(1-Piperazinyl)propanenitrile in lab experiments. It has a relatively short half-life, which may make it difficult to study its long-term effects. In addition, 2-(1-Piperazinyl)propanenitrile has a low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-(1-Piperazinyl)propanenitrile. One area of interest is its potential as an antitumor agent. Further studies are needed to determine the exact mechanism of action of 2-(1-Piperazinyl)propanenitrile in cancer cells and to investigate its potential as a therapeutic agent. Another area of interest is its potential as a treatment for neurological disorders such as schizophrenia and depression. Further studies are needed to determine the safety and efficacy of 2-(1-Piperazinyl)propanenitrile in humans. Finally, there is potential for 2-(1-Piperazinyl)propanenitrile to be used as a research tool to study the activity of neurotransmitters in the brain. Further studies are needed to optimize the conditions for using 2-(1-Piperazinyl)propanenitrile in these experiments.
Conclusion:
In conclusion, 2-(1-Piperazinyl)propanenitrile is a chemical compound that has been extensively studied for its potential applications in medicinal chemistry. It has a variety of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. 2-(1-Piperazinyl)propanenitrile has also been investigated for its potential as an antitumor agent. Further research is needed to fully understand the mechanism of action of 2-(1-Piperazinyl)propanenitrile and to investigate its potential as a therapeutic agent.

Synthesis Methods

2-(1-Piperazinyl)propanenitrile can be synthesized through a variety of methods, including the reaction of piperazine with acrylonitrile in the presence of a catalyst such as sodium ethoxide. Another method involves the reaction of piperazine with chloroacetonitrile in the presence of a base such as sodium hydroxide. The yield of 2-(1-Piperazinyl)propanenitrile can be improved by optimizing reaction conditions such as temperature, reaction time, and solvent.

Scientific Research Applications

2-(1-Piperazinyl)propanenitrile has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess a variety of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. 2-(1-Piperazinyl)propanenitrile has also been investigated for its potential as an antitumor agent. In addition, 2-(1-Piperazinyl)propanenitrile has been studied for its ability to modulate the activity of certain neurotransmitters, such as dopamine and serotonin.